Cas no 91815-07-5 (N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide)

N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide structure
91815-07-5 structure
Product Name:N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide
CAS No:91815-07-5
MF:C17H18N2O3
MW:298.336424350739
CID:2814287
PubChem ID:15134273
Update Time:2025-04-21

N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID90568785
    • N-[1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl]benzamide
    • 91815-07-5
    • N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide
    • Inchi: 1S/C17H18N2O3/c1-3-19-14(13-10-7-11-22-13)17(2,16(19)21)18-15(20)12-8-5-4-6-9-12/h4-11,14H,3H2,1-2H3,(H,18,20)
    • InChI Key: NVTWEXWJXIXRDW-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(C)(C(N1CC)=O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 298.13174244Da
  • Monoisotopic Mass: 298.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.6Ų
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